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Compound of Interest

Compound Name: 5-Bromo-2-chloro-3-fluorophenol

CAS No.: 186590-43-2

Cat. No.: B1380849

Get Quote

An In-Depth Technical Guide to 5-Bromo-2-chloro-3-fluorophenol: Synthesis,

Characterization, and Applications

Executive Summary
5-Bromo-2-chloro-3-fluorophenol is a halogenated aromatic compound of significant interest

in medicinal chemistry and organic synthesis. Its unique substitution pattern, featuring bromine,

chlorine, and fluorine atoms on a phenol ring, provides a versatile scaffold for the development

of complex molecular architectures. The electron-withdrawing nature of the halogens,

combined with the nucleophilic and directing effects of the hydroxyl group, makes it a valuable

intermediate for introducing specific functionalities into target molecules. This guide provides a

comprehensive overview of its chemical structure, physicochemical properties, a detailed

synthesis protocol with mechanistic insights, methods for its analytical characterization, and its

applications in drug discovery.

Chemical Identity and Physicochemical Properties
5-Bromo-2-chloro-3-fluorophenol is a polysubstituted phenol. The precise arrangement of its

functional groups is critical to its reactivity and utility as a chemical building block. The phenolic

hydroxyl group activates the ring towards certain reactions while also providing a handle for
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derivatization, such as ether or ester formation. The three distinct halogen atoms offer multiple,

regiochemically-defined points for subsequent cross-coupling reactions (e.g., Suzuki,

Buchwald-Hartwig, Sonogashira), allowing for the controlled and sequential introduction of

diverse substituents.

Table 1: Physicochemical Properties of 5-Bromo-2-chloro-3-fluorophenol

Property Value Source

CAS Number 1242336-62-4

Molecular Formula C₆H₃BrClFO

Molecular Weight 225.45 g/mol

Appearance Off-white to light brown solid

Boiling Point 237.0±35.0 °C (Predicted)

Melting Point 74 - 78 °C

Density 1.956±0.06 g/cm³ (Predicted)

pKa 6.71±0.18 (Predicted)

Synthesis and Mechanistic Insights
The synthesis of 5-Bromo-2-chloro-3-fluorophenol typically involves the selective

halogenation of a simpler phenol precursor. A common and logical route begins with 3-

fluorophenol, leveraging the directing effects of the hydroxyl and fluoro groups to install the

chlorine and bromine atoms at the desired positions.

Synthetic Workflow Diagram
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Caption: Synthetic and purification workflow for 5-Bromo-2-chloro-3-fluorophenol.
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Detailed Experimental Protocol
This protocol describes a representative synthesis starting from 3-fluorophenol.

Step 1: Regioselective Chlorination of 3-Fluorophenol

Dissolve 3-fluorophenol (1.0 eq.) in a suitable chlorinated solvent, such as dichloromethane

(DCM), and cool the solution to 0-5 °C in an ice bath.

Slowly add sulfuryl chloride (SO₂Cl₂) (1.05 eq.) dropwise, maintaining the internal

temperature below 5 °C.

Expert Insight:The hydroxyl group is a strong ortho-, para-director. In 3-fluorophenol, the

positions ortho and para to the -OH are C2, C4, and C6. The C2 and C6 positions are

most activated. Sulfuryl chloride is chosen as an efficient chlorinating agent for activated

rings. The reaction is performed at low temperature to control the reaction rate and

improve selectivity, minimizing the formation of dichlorinated byproducts.

Stir the reaction at 0-5 °C for 1-2 hours, monitoring completion by TLC or LC-MS.

Upon completion, slowly quench the reaction with water. Separate the organic layer, wash

with brine, dry over anhydrous sodium sulfate, and concentrate to yield crude 2-chloro-3-

fluorophenol.

Step 2: Regioselective Bromination

Dissolve the crude 2-chloro-3-fluorophenol from the previous step in a solvent such as

acetonitrile or DCM.

Add N-Bromosuccinimide (NBS) (1.1 eq.) portion-wise at room temperature.

Expert Insight:With the C2 position now blocked by chlorine, the remaining activated

positions are C4 and C6. The C6 position is sterically hindered by the adjacent chlorine.

The C4 position (para to the hydroxyl group) is therefore the most electronically activated

and sterically accessible site for electrophilic bromination. NBS is a mild and highly

selective source of electrophilic bromine, making it ideal for this transformation and

avoiding over-bromination.
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Stir the mixture at room temperature for 2-4 hours until the starting material is consumed

(monitor by TLC or LC-MS).

Quench the reaction with aqueous sodium thiosulfate solution to destroy any remaining NBS.

Extract the product into an organic solvent (e.g., ethyl acetate), wash with water and brine,

dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Purification

Purify the crude residue by flash column chromatography on silica gel, typically using a

gradient of ethyl acetate in hexanes, to afford pure 5-Bromo-2-chloro-3-fluorophenol.

Analytical Characterization
Rigorous characterization is essential to confirm the identity and purity of the final compound.

The following data are representative of what would be expected.

Table 2: Representative Spectroscopic Data for 5-Bromo-2-chloro-3-fluorophenol
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Technique Data and Interpretation

¹H NMR

- Phenolic -OH: A broad singlet, typically in the

range of 5-6 ppm, which is D₂O exchangeable.-

Aromatic Protons: Two doublets are expected in

the aromatic region (~6.8-7.5 ppm). One proton

will be at C4 and the other at C6. They will

exhibit coupling to the fluorine atom and to each

other (meta-coupling).

¹³C NMR

- Expect 6 distinct signals for the aromatic

carbons. The chemical shifts are heavily

influenced by the attached substituents.

Carbons attached to halogens (C2, C3, C5) will

show characteristic shifts and C-F coupling. The

carbon bearing the hydroxyl group (C1) will

appear further downfield.

¹⁹F NMR

- A single resonance is expected, with its

chemical shift influenced by the adjacent chloro

and bromo substituents.

Mass Spec (MS)

- The molecular ion peak (M⁺) will exhibit a

characteristic isotopic pattern due to the

presence of both bromine (⁷⁹Br/~⁵⁰%,

⁸¹Br/~⁵⁰%) and chlorine (³⁵Cl/~⁷⁵%, ³⁷Cl/~²⁵%).

This provides definitive confirmation of the

elemental composition.

Infrared (IR)

- O-H Stretch: A broad absorption band around

3200-3500 cm⁻¹.- C-O Stretch: A strong band in

the 1200-1300 cm⁻¹ region.- C-X Stretches (C-

Br, C-Cl): Absorptions typically found in the

fingerprint region below 800 cm⁻¹.

Applications in Drug Development and Synthesis
5-Bromo-2-chloro-3-fluorophenol serves as a key intermediate in the synthesis of high-value

compounds, particularly in the pharmaceutical industry. Its utility stems from the ability to
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selectively functionalize the C-Br and C-Cl bonds.

Orthogonal Chemistry: The bromine and chlorine atoms have differential reactivity in metal-

catalyzed cross-coupling reactions. The C-Br bond is generally more reactive than the C-Cl

bond in reactions like Suzuki or Stille couplings. This allows for a stepwise and controlled

introduction of different groups. For instance, a Suzuki coupling can be performed at the C5

position (reacting the bromide), followed by a different coupling reaction at the C2 position

(reacting the chloride) under more forcing conditions.

Scaffold for Biologically Active Molecules: This phenol derivative has been used as a building

block in the synthesis of inhibitors for various biological targets. For example, it can be

incorporated into scaffolds for developing kinase inhibitors, where the specific halogen

placements are crucial for achieving potent and selective binding within the ATP-binding

pocket of the target enzyme. The fluorine atom, in particular, is often used to modulate

metabolic stability and binding affinity.

Safety and Handling
As with all halogenated phenols, 5-Bromo-2-chloro-3-fluorophenol should be handled with

appropriate care in a well-ventilated fume hood.

Hazards: It is classified as an irritant. It may cause skin irritation (H315), serious eye irritation

(H319), and may cause respiratory irritation (H335).

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat.

Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. In case of

contact, rinse immediately with plenty of water.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.

References
5-Bromo-2-chloro-3-fluorophenol Safety Data Sheet - Angene - [Link]
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To cite this document: BenchChem. [5-Bromo-2-chloro-3-fluorophenol structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380849/docs#5-bromo-2-chloro-3-fluorophenol-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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